Cas no 172481-15-1 (5-Thiazolecarboxylicacid, 2-[(2-hydroxyacetyl)amino]-)

5-Thiazolecarboxylicacid, 2-[(2-hydroxyacetyl)amino]- structure
172481-15-1 structure
Product Name:5-Thiazolecarboxylicacid, 2-[(2-hydroxyacetyl)amino]-
CAS No:172481-15-1
MF:C6H6N2O4S
MW:202.187839984894
CID:111509
PubChem ID:45089612
Update Time:2025-04-18

5-Thiazolecarboxylicacid, 2-[(2-hydroxyacetyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylicacid, 2-[(2-hydroxyacetyl)amino]-
    • 2-[(2-hydroxyacetyl)amino]-1,3-thiazole-5-carboxylic acid
    • 5-Thiazolecarboxylicacid,2-[(hydroxyacetyl)amino]-(9CI)
    • 2-(2-Hydroxyacetamido)-1,3-thiazole-5-carboxylic acid
    • DTXSID60666505
    • 172481-15-1
    • 2-[(hydroxyacetyl)amino]-5-thiazolecarboxylic acid
    • SCHEMBL3045677
    • Inchi: 1S/C6H6N2O4S/c9-2-4(10)8-6-7-1-3(13-6)5(11)12/h1,9H,2H2,(H,11,12)(H,7,8,10)
    • InChI Key: ZQOPIJLHNJLINU-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CN=C1NC(CO)=O

Computed Properties

  • Exact Mass: 202.005
  • Monoisotopic Mass: 202.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 128A^2
  • XLogP3: -0.3
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